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Compound of Interest

Compound Name: 4-Bromo-2,5-dimethylpyridine

Cat. No.: B169587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and properties of 4-
Bromo-2,5-dimethylpyridine (CAS No. 17117-23-6). The information has been compiled from

available safety data sheets of the compound and its structural analogs, intended to provide a

thorough guide for its safe use in a laboratory research and development setting.

Chemical Identification and Physical Properties
Identifier Value

Chemical Name 4-Bromo-2,5-dimethylpyridine

CAS Number 17117-23-6

Molecular Formula C₇H₈BrN

Molecular Weight 186.05 g/mol

Appearance Solid (form may vary)

Storage Temperature 2-8°C, under inert atmosphere

Note: Detailed physical properties such as melting point, boiling point, and density for 4-
Bromo-2,5-dimethylpyridine are not consistently available. Researchers should handle this

compound with the assumption that it may be volatile and should be stored as recommended.
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Hazard Identification and GHS Classification
4-Bromo-2,5-dimethylpyridine is classified as a hazardous substance. The following GHS

hazard classifications have been reported for this compound and its close isomers.

Hazard Class
GHS
Classification

Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 alt text Warning

H302: Harmful if

swallowed.

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation.

Serious Eye

Damage/Eye

Irritation

Category 1 alt text Danger

H318: Causes

serious eye

damage.

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3,

Respiratory

System

alt text Warning

H335: May

cause respiratory

irritation.

GHS Classification Workflow
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4-Bromo-2,5-dimethylpyridine

Hazard Identification

Label Elements

CAS: 17117-23-6

H302: Harmful if swallowed

H315: Causes skin irritation

H318: Causes serious eye damage

H335: May cause respiratory irritation

Signal Word: Warning

Signal Word: Danger

Click to download full resolution via product page

Caption: GHS hazard classification pathway for 4-Bromo-2,5-dimethylpyridine.

First-Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Emergency First-Aid Workflow
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air Remove Contaminated Clothing Rinse with Water (15 min) Do NOT Induce Vomiting

Breathing Difficult?

Give Oxygen

Yes

Not Breathing?

No

Give Artificial Respiration

Yes

Seek Immediate Medical Attention

No

Wash with Soap & Water (15 min)

Seek Immediate Medical Attention

Remove Contact Lenses

Seek Immediate Medical Attention

Rinse Mouth

Seek Immediate Medical Attention
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Caption: Decision-making workflow for first-aid response to exposure.

Fire-Fighting Measures
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Aspect Recommendation

Suitable Extinguishing Media
Use water spray, dry chemical, carbon dioxide

(CO₂), or alcohol-resistant foam.

Specific Hazards

Thermal decomposition can lead to the release

of irritating and toxic gases and vapors,

including nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO₂), and

hydrogen bromide (HBr).

Protective Equipment

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.

Handling and Storage
Experimental Protocol for Safe Handling:

Engineering Controls: All handling of 4-Bromo-2,5-dimethylpyridine should be conducted

in a well-ventilated area, preferably within a certified chemical fume hood. Eyewash stations

and safety showers must be readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear a lab coat, and chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a

NIOSH-approved respirator with an organic vapor cartridge is required.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.
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Use spark-proof tools and explosion-proof equipment if the material is handled in a way

that could generate dust clouds.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage is at 2-8°C under an inert atmosphere (e.g., argon or nitrogen).

Keep away from incompatible materials such as strong oxidizing agents.

Exposure Controls and Personal Protection
Parameter Value

Occupational Exposure Limits

No specific occupational exposure limits have

been established for 4-Bromo-2,5-

dimethylpyridine. Handle with caution and use

appropriate engineering controls to minimize

exposure.

Engineering Controls
Use in a chemical fume hood. Ensure adequate

ventilation.

Eye/Face Protection Chemical safety goggles and face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection Lab coat, closed-toe shoes.

Respiratory Protection
NIOSH-approved respirator with organic vapor

cartridge if ventilation is inadequate.

Toxicological Information
Detailed toxicological studies for 4-Bromo-2,5-dimethylpyridine are not readily available. The

hazard assessment is based on the GHS classifications of the compound and its isomers.
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Effect Information

Acute Toxicity

Harmful if swallowed. Data for dermal and

inhalation toxicity are not available, but

exposure should be avoided.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye damage.

Respiratory or Skin Sensitization No data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated

Exposure)
No data available.

Aspiration Hazard No data available.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material

Safety Data Sheet (MSDS) provided by the manufacturer. Researchers should always consult

the original MSDS for the most accurate and up-to-date information. All laboratory work should

be conducted by trained professionals in accordance with established safety protocols.

To cite this document: BenchChem. [Technical Guide to 4-Bromo-2,5-dimethylpyridine: A
Material Safety Data Sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169587#4-bromo-2-5-dimethylpyridine-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b169587#4-bromo-2-5-dimethylpyridine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b169587#4-bromo-2-5-dimethylpyridine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b169587#4-bromo-2-5-dimethylpyridine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b169587#4-bromo-2-5-dimethylpyridine-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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